4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 3-methyl-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• InChI: InChI=1S/C19H21NO4/c1-12-11-14(17(21)22)7-10-16(12)13-5-8-15(9-6-13)20-18(23)24-19(2,3)4/h5-11H,1-4H3,(H,20,23)(H,21,22)
• InChI Key: ZNDTUPCSAUXBAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)NC(=O)OC(C)(C)C
• Molecular Formula: C19H21NO4
• DSSTOX Substance ID: DTXSID901128078
• Molecular Weight: 327.4 g/mol
• CAS RN: 1261940-76-4

Description

4-(4-BOC-Aminophenyl)-3-methylbenzoic acid (4-BOC-APMB) is a synthetic compound with a wide range of applications in the field of organic synthesis and lab experiments. It is a white crystalline solid with a melting point of 109°C and a boiling point of 230°C. 4-BOC-APMB is a versatile reagent with the ability to form a variety of different compounds with different functional groups. It is a highly reactive compound, making it a useful tool for a variety of organic synthesis reactions.

Mechanism of Action

4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% is a highly reactive compound and can be used in a variety of organic synthesis reactions. It can act as a nucleophile, forming covalent bonds with electrophiles. It can also act as an electrophile, forming covalent bonds with nucleophiles. Additionally, 4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% can act as a catalyst, accelerating the rate of reaction.
Biochemical and Physiological Effects
4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% is a synthetic compound and does not have any known biochemical or physiological effects. It is not known to be toxic or hazardous to humans or animals, but it should be handled with care due to its highly reactive nature.

Advantages and Limitations for Lab Experiments

4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% is a versatile reagent with a wide range of applications in the field of organic synthesis. It is a highly reactive compound, making it a useful tool for a variety of organic synthesis reactions. Additionally, it is relatively inexpensive and easy to obtain. However, it is important to note that 4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% can be hazardous if not handled with care.

Future Directions

The future of 4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% lies in its potential to be used in a variety of organic synthesis reactions. It could be used to synthesize a variety of compounds with different functional groups, as well as being used as a catalyst in various organic synthesis reactions. Additionally, it could be used in the synthesis of various peptides, such as cyclic peptides and peptide-based drugs. Additionally, further research could be done to explore the potential of 4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% in the synthesis of other compounds, such as polymers and heterocyclic compounds.

Synthesis Methods

4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% is synthesized through a two-step process. The first step involves the reaction of 4-bromo-3-methylbenzoic acid with 4-chloro-3-methylbenzamide in a 1:1 ratio in the presence of sodium hydroxide. This reaction yields 4-(4-chloro-3-methylbenzamido)-3-methylbenzoic acid. The second step involves the reaction of 4-(4-chloro-3-methylbenzamido)-3-methylbenzoic acid with 4-bromo-3-methylbenzyl alcohol in the presence of a base, such as potassium carbonate. This reaction yields 4-(4-BOC-Aminophenyl)-3-methylbenzoic acid.

Scientific Research Applications

4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% is a versatile reagent with a wide range of applications in the field of scientific research. It has been used in the synthesis of various compounds, such as β-lactam antibiotics, β-blockers, and anti-inflammatory drugs. It has also been used as a catalyst in various organic synthesis reactions, such as the synthesis of heterocyclic compounds and the synthesis of polymers. Additionally, 4-(4-BOC-Aminophenyl)-3-methylbenzoic acid, 95% has been used in the synthesis of various peptides, such as cyclic peptides and peptide-based drugs.